Octanedioic acid, dihexyl ester

• IUPAC Name: dihexyl octanedioate
• InChI: InChI=1S/C20H38O4/c1-3-5-7-13-17-23-19(21)15-11-9-10-12-16-20(22)24-18-14-8-6-4-2/h3-18H2,1-2H3
• InChI Key: SZHOZZSBXPUVHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)CCCCCCC(=O)OCCCCCC
• Molecular Formula: C20H38O4
• DSSTOX Substance ID: DTXSID50335293
• Molecular Weight: 342.5 g/mol
• CAS No.: 72630-13-8

Description

Octanedioic acid, dihexyl ester is a useful research compound. Its molecular formula is C20H38O4 and its molecular weight is 342.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Industrial Applications

Octanedioic acid, dihexyl ester, has been investigated for its potential in various industrial and synthetic applications. For instance, a study explored a new method for synthesizing 1,8-octanediol using octanedioic acid dimethyl ester, highlighting its high yield and potential industrial application (Zheng, 2011). Another research focused on the synthesis of a new benzoate plasticizer for polyvinyl chloride, based on a by-product containing a significant amount of octanediol, indicating its use in creating environmentally friendly plasticizers (Maydanova et al., 2020).

Medical and Biotechnological Insights

Octanedioic acid derivatives have shown significant medical and biotechnological potential. One study identified new fatty acid esters, including octanedioate derivatives, from the feces of Trogopterus xanthipes, revealing their significant antithrombin activity (Yang et al., 2009). Another research discussed the biodegradation patterns of phthalate esters, including octyl phthalates, by Fusarium culmorum, suggesting its potential for environmental clean-up of phthalate pollution (González-Márquez et al., 2019).

Chemical and Environmental Studies

In the realm of chemical and environmental sciences, this compound, and its analogs have been a subject of study. Research into the ozonolysis of alkenes to produce esters, including octanedioate, demonstrates its relevance in chemical synthesis (Marshall & Garofalo, 1993). Additionally, the study of phthalic acid esters, including di-octyl phthalate, in the anaerobic digestion of sludge, reveals important insights into their environmental behavior (Ziogou et al., 1989).

Mechanism of Action

Target of Action

Octanedioic acid, dihexyl ester, also known as dihexyl octanedioate, is a derivative of suberic acid, also known as octanedioic acid The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

It’s worth noting that the reaction of similar compounds with nitrogenous bases can lead to the formation of oximes in an essentially irreversible process as the adduct dehydrates .

Biochemical Pathways

It’s known that similar compounds can participate in various biochemical reactions, including the formation of oximes .

Pharmacokinetics

It’s known that the pharmacokinetics of similar compounds can be influenced by various factors, including cardiac output, hepatic disease, renal disease, cholinesterase activity, fetal acidosis, and sepsis .

Result of Action

Similar compounds have been shown to participate in various biochemical reactions, including the formation of oximes .

Biochemical Analysis

Biochemical Properties

Octanedioic acid, dihexyl ester plays a significant role in biochemical reactions, particularly those involving ester bond synthesis and hydrolysis. Enzymes such as esterases and lipases catalyze the hydrolysis of this compound, breaking it down into its constituent alcohol and acid components. These enzymes belong to the α/β-hydrolase family and possess a conserved serine catalytic active site, which nucleophilically attacks the ester bond of the substrate

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In yeast cells, similar compounds have been shown to affect the passive influx of protons across the plasma membrane, which can impact cellular pH and metabolic activity . Although specific studies on this compound are limited, it is likely that this compound exerts similar effects on cell function, potentially influencing processes such as fermentation and energy production.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with enzymes and other biomolecules. The compound binds to the active site of esterases and lipases, where it undergoes hydrolysis. This reaction results in the cleavage of the ester bond, releasing octanedioic acid and hexanol

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. The compound’s stability is influenced by environmental conditions, including temperature and pH. Over time, this compound may degrade, leading to changes in its biochemical activity and potential long-term effects on cellular function . In vitro and in vivo studies are essential for understanding these temporal effects and optimizing the use of this compound in research and industrial applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and exert beneficial effects on metabolic processes. At high doses, this compound can cause adverse effects, including toxicity and disruption of cellular function . Threshold effects and dose-response relationships are important considerations in the study of this compound’s safety and efficacy.

Metabolic Pathways

This compound is involved in various metabolic pathways, including those related to lipid metabolism and energy production. The compound interacts with enzymes such as esterases and lipases, which catalyze its hydrolysis and subsequent incorporation into metabolic pathways . These interactions can affect metabolic flux and the levels of metabolites, influencing overall cellular metabolism and energy balance.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its localization within different cellular compartments

Subcellular Localization

This compound is localized within specific subcellular compartments, where it exerts its biochemical effects. Targeting signals and post-translational modifications may direct the compound to particular organelles, such as the endoplasmic reticulum or mitochondria . The subcellular localization of this compound is crucial for understanding its role in cellular processes and optimizing its use in various applications.